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Topic: Preparing SRTCX1003 Stock Solution for Experiments

Audience: Researchers, scientists, and drug development professionals.

Introduction
SRTCX1003 is a small molecule activator of Sirtuin 1 (SIRT1), a class III histone deacetylase.

[1] It functions as a Sirtuin-Activating Compound (STAC) with an EC1.5 of 0.61 µM.[1]

SRTCX1003 enhances the deacetylation of cellular proteins such as p65, a subunit of the NF-

κB complex, with an IC50 of 1.42 µM in cellular acetylation assays.[1] This activity leads to the

suppression of TNFα-induced NF-κB transcriptional activation and a reduction in the secretion

of pro-inflammatory cytokines like TNFα and IL-12.[1] These properties make SRTCX1003 a

valuable tool for research into inflammatory diseases and other SIRT1-mediated biological

processes.

Proper preparation of a stock solution is the first critical step for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of SRTCX1003 stock solutions.
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Physicochemical and Biological Properties
All quantitative data for SRTCX1003 is summarized in the table below for easy reference.

Property Value Source

Molecular Weight 449.529 g/mol [1]

Molecular Formula C₂₃H₂₃N₅O₃S [1]

Appearance Solid [1]

Purity >98% (HPLC) [1]

Biological Activity SIRT1 Activator [1]

EC1.5 (SIRT1) 0.61 µM [1]

IC50 (p65 acetylation) 1.42 µM [1]

Solubility 10 mM in DMSO [1]

Storage (Solid Powder)
-20°C for 12 Months, 4°C for 6

Months
[1]

Storage (In Solvent)
-80°C for 6 Months, -20°C for 6

Months
[1]

Experimental Protocols
Required Materials and Equipment

SRTCX1003 solid powder

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM SRTCX1003 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO, which is a

common starting concentration for subsequent dilutions into cell culture media or assay buffers.

Step 1: Calculation

To prepare a stock solution of a desired concentration, the required mass of the solute must be

calculated using its molecular weight.[2]

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM SRTCX1003:

Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 449.529 g/mol

Mass = 0.010 mol/L * 0.001 L * 449.529 g/mol = 0.004495 g = 4.495 mg

Step 2: Weighing the Compound

Place a clean microcentrifuge tube or vial on the analytical balance and tare the weight.

Carefully weigh out the calculated amount (e.g., 4.495 mg) of SRTCX1003 solid powder

directly into the tube.

Step 3: Dissolution

Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the SRTCX1003
powder.
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Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear solution with no visible particulates should be obtained.

Step 4: Storage

For convenience and to avoid repeated freeze-thaw cycles, it is recommended to divide the

stock solution into smaller aliquots in sterile microcentrifuge tubes.[3]

Label each aliquot clearly with the compound name, concentration, date of preparation, and

your initials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 6 months).[1]

Visualizations
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the logical flow of the protocol for preparing the SRTCX1003
stock solution.
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Workflow for SRTCX1003 Stock Solution Preparation.

SRTCX1003 Signaling Pathway
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This diagram depicts the known mechanism of action for SRTCX1003, highlighting its role as a

SIRT1 activator and its downstream effects on the NF-κB pathway.
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SRTCX1003 mechanism via SIRT1 activation and NF-κB inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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